6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2,4-dichlorobenzoate

• IUPAC Name: [6-[(1-methylimidazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2,4-dichlorobenzoate
• InChI: InChI=1S/C17H12Cl2N2O4S/c1-21-5-4-20-17(21)26-9-11-7-14(22)15(8-24-11)25-16(23)12-3-2-10(18)6-13(12)19/h2-8H,9H2,1H3
• InChI Key: QZKPEWPWZZIZIP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCC2=CC(=O)C(=CO2)OC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C17H12Cl2N2O4S
• Molecular Weight: 411.3 g/mol

Description

6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2,4-dichlorobenzoate is a useful research compound. Its molecular formula is C17H12Cl2N2O4S and its molecular weight is 411.25. The purity is usually 95%.
BenchChem offers high-quality 6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2,4-dichlorobenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2,4-dichlorobenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research involving the synthesis of complex molecules with antimicrobial properties is a significant area of application for compounds with structures similar to "6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2,4-dichlorobenzoate." For example, Padmavathi et al. (2011) demonstrated the synthesis of a new class of bis heterocycles, including imidazoles with antimicrobial properties, indicating potential applications in developing new antimicrobial agents (Padmavathi et al., 2011).

Catalysis and Synthesis of Heterocyclic Compounds

The synthesis of heterocyclic compounds is another area where similar chemical structures find application. For instance, the synthesis of imidazo[1,2-a]pyridines through "water-mediated" hydroamination and silver-catalyzed aminooxygenation processes shows the role of these compounds in facilitating complex chemical reactions, highlighting their utility in organic synthesis and catalysis (Mohan, Rao, & Adimurthy, 2013).

Development of N-Heterocyclic Carbene Complexes

Compounds containing imidazole and pyrazole structures are instrumental in the development of N-heterocyclic carbene complexes, which are valuable in various catalytic applications. Research by Goncharova et al. (2014) on the synthesis of di(imidazolium) and di(pyrazolium) salts as precursors for such complexes demonstrates the broad utility of these structures in synthesizing materials with potential applications in catalysis and materials science (Goncharova, Zatonskaya, & Potapov, 2014).

Proton Conducting Polymers and Liquids

The unique properties of imidazole and pyrazole-based structures make them suitable for developing proton-conducting polymers and liquids, which have applications in electrochemical cells, including fuel cells and batteries. Kreuer et al. (1998) explored the properties of imidazole as a solvent for acidic protons in polymers and liquids, underscoring the potential of such compounds in energy storage and conversion technologies (Kreuer, Fuchs, Ise, Spaeth, & Maier, 1998).